Cas no 195-19-7 (Benzocphenanthrene)

• Product Name: Benzocphenanthrene
• CAS No: 195-19-7
• Molecular Formula: C₁₈H₁₂
• Molecular Weight: 228.28788
• MDL: MFCD00019126
• CID: 147570
• PubChem ID: 9136

Benzocphenanthrene Properties

Names and Identifiers

• Benzo[c]phenanthrene
• Benzo(c)Phenanthrene
• AR-G 3 BENZO(C)PHENANTHRENE
• 3,4-Benzophenanthrene
• Benzo[e]phenanthrene
• Tetrahelicene
• 3,4-Benzphenanthrene
• Benzo-3,4-phenanthrene
• 3,4-Benzo[c]phenthrene
• 3,4-Benzo[c]phenanthrene
• Benzo[c]phenanthrene (purity)
• 60624, Benzo[c]phenanthrene (purity)
• DTXSID4075459
• AS-57393
• F16776
• BENZO(C)PHENANTHRENE [IARC]
• CHEBI:82292
• TUAHORSUHVUKBD-UHFFFAOYSA-
• InChI=1/C18H12/c1-3-7-16-13(5-1)9-11-15-12-10-14-6-2-4-8-17(14)18(15)16/h1-12H
• MFCD00019126
• BRN 1909296
• FT-0631863
• C19197
• TUAHORSUHVUKBD-UHFFFAOYSA-N
• EINECS 205-896-9
• NS00041480
• BcPh
• H22XVR3V8A
• 3,4-BENZPHENANTHRENE [MI]
• Q2896793
• SY283669
• Benzo(c)phenanthrene, vial of 25 mg, analytical standard
• Benzo[c]phenanthrene, BCR(R) certified Reference Material
• Benzo[c]phenanthrene 10 microg/mL in Cyclohexane
• J-012641
• UNII-H22XVR3V8A
• AKOS004902356
• CS-W012993
• 195-19-7
• AB-131/42300972
• DB-044889

• MDL： MFCD00019126
• InChIKey： TUAHORSUHVUKBD-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H12/c1-3-7-16-13(5-1)9-11-15-12-10-14-6-2-4-8-17(14)18(15)16/h1-12H
• SMILES： C1=CC=C2C(=C1)C=CC3=C2C4=CC=CC=C4C=C3

Computed Properties

• Exact Mass: 228.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 228.0939
• Heavy Atom Count: 18
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.14620
• PSA: 0.00000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 305.1°C (rough estimate)
• Melting Point: 158-160 ºC
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 209.1°C
• Solubility: Insuluble (1.5E-5 g/L) (25 ºC),
• Solubility: Insoluble in water, soluble in ethanol.
• Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),

Benzocphenanthrene Security Information

• RTECS：DI8225000
• Safety Term：6.1(b)
• Safety Instruction： 26-37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：warning
• HazardClass：6.1(b)

Benzocphenanthrene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives